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For Researchers, Scientists, and Drug Development Professionals

Introduction
These application notes provide a comprehensive overview and detailed protocols for the

synthesis of Silver-105 (¹⁰⁵Ag) labeled nanoparticles. ¹⁰⁵Ag is a valuable radionuclide for in

vivo tracing studies due to its convenient half-life of 41.29 days and easily detectable gamma

radiation upon its decay to Palladium-105.[1] The ability to label nanoparticles with ¹⁰⁵Ag opens

up possibilities for long-term tracking and biodistribution studies in drug delivery and

nanomedicine research.

The synthesis protocol described herein is based on the chemical reduction of ¹⁰⁵Ag nitrate,

which is produced from the proton activation of enriched ¹⁰⁷Ag metal. This method allows for

the intrinsic labeling of silver nanoparticles, ensuring high stability of the radiolabel.

Data Presentation
Table 1: Physicochemical Properties of Synthesized
Silver Nanoparticles

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1217868?utm_src=pdf-interest
https://www.benchchem.com/product/b1217868?utm_src=pdf-body
https://www.researchgate.net/publication/258164212_Radiochemical_synthesis_of_105gAg-labelled_silver_nanoparticles
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217868?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter
Radiolabeled
(¹⁰⁵Ag-AgNP)

Non-Radioactive
(AgNP)

Method of Analysis

Hydrodynamic

Diameter
~16 nm ~16 nm

Dynamic Light

Scattering (DLS)

Physical Size (core

diameter)
Not Reported 7.3 ± 1.4 nm

Transmission Electron

Microscopy (TEM)

Zeta Potential Not Reported Not Reported
Zeta Potential

Measurement

Crystalline Structure Confirmed Confirmed
X-ray Diffraction

(XRD)

Maximum Absorbance

Wavelength
Not Reported ~398 nm

UV-Vis

Spectrophotometry

Note: The data for radiolabeled and non-radioactive nanoparticles were found to be

comparable, indicating that the irradiation of the silver precursor does not significantly alter the

final nanoparticle characteristics.[1]

Experimental Protocols
Protocol 1: Production of ¹⁰⁵Ag and Preparation of
¹⁰⁵AgNO₃ Solution
This protocol details the production of the ¹⁰⁵Ag radioisotope and its conversion to a silver

nitrate precursor suitable for nanoparticle synthesis.

Materials:

Enriched ¹⁰⁷Ag metal powder

Concentrated nitric acid (HNO₃)

Proton beam source (e.g., cyclotron)

Appropriate shielding and radiochemistry hot cell facilities
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Glassware (beaker, stir plate, etc.)

Procedure:

Proton Activation: Irradiate the enriched ¹⁰⁷Ag metal powder with a 30.7 MeV proton beam.

[1] The primary nuclear reaction is ¹⁰⁷Ag(p,3n)¹⁰⁵Cd, which then decays to ¹⁰⁵gAg.[1]

Decay Period: Allow for a sufficient decay period after irradiation for short-lived radionuclides

to diminish.[1]

Dissolution: In a shielded hot cell, carefully dissolve the activated silver powder in

concentrated nitric acid to form silver nitrate (AgNO₃).[1]

Evaporation and Reconstitution: Gently heat the solution to evaporate the excess nitric acid.

Reconstitute the resulting ¹⁰⁵AgNO₃ salt in deionized water to the desired concentration for

nanoparticle synthesis.

Protocol 2: Synthesis of ¹⁰⁵Ag Labeled Silver
Nanoparticles
This protocol describes the synthesis of ¹⁰⁵Ag-AgNPs via chemical reduction using sodium

borohydride.

Materials:

¹⁰⁵AgNO₃ solution (from Protocol 1)

Sodium borohydride (NaBH₄) solution (freshly prepared)

Polyvinylpyrrolidone (PVP) or other stabilizing agents (optional)

Deionized water

Ice bath

Magnetic stirrer and stir bar

Procedure:
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Precursor Preparation: In a clean glass flask, prepare a dilute aqueous solution of the

¹⁰⁵AgNO₃.

Cooling: Place the flask in an ice bath and stir the solution gently.

Reduction: While vigorously stirring, add a freshly prepared, ice-cold solution of sodium

borohydride dropwise to the ¹⁰⁵AgNO₃ solution. A color change to yellowish-brown indicates

the formation of silver nanoparticles.

Stabilization (Optional): If a stabilizing agent like PVP is used, it can be added to the silver

nitrate solution before the reduction step.

Stirring: Continue stirring the solution for a specified period (e.g., 30 minutes) to ensure the

completion of the reaction and stabilization of the nanoparticles.

Purification: Purify the synthesized ¹⁰⁵Ag-AgNPs by centrifugation to remove unreacted

reagents and byproducts. Resuspend the nanoparticle pellet in deionized water.

Protocol 3: Characterization of ¹⁰⁵Ag Labeled Silver
Nanoparticles
This protocol outlines the key characterization techniques to assess the quality of the

synthesized nanoparticles.

1. UV-Vis Spectrophotometry:

Purpose: To confirm the formation of silver nanoparticles and assess their stability.

Procedure: Record the UV-Vis absorption spectrum of the nanoparticle suspension. The

presence of a surface plasmon resonance (SPR) peak, typically around 400 nm for spherical

silver nanoparticles, confirms their formation.

2. Dynamic Light Scattering (DLS):

Purpose: To determine the hydrodynamic diameter and size distribution of the nanoparticles

in suspension.
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Procedure: Analyze the nanoparticle suspension using a DLS instrument according to the

manufacturer's instructions.

3. Transmission Electron Microscopy (TEM):

Purpose: To visualize the morphology (shape and size) of the nanoparticle cores.

Procedure: Deposit a drop of the diluted nanoparticle suspension onto a TEM grid, allow it to

dry, and then image using a transmission electron microscope.

4. X-ray Diffraction (XRD):

Purpose: To determine the crystalline structure of the nanoparticles.

Procedure: Analyze a dried sample of the nanoparticles using an XRD instrument. The

diffraction pattern can be compared to standard silver crystal structures.

5. Gamma Spectroscopy:

Purpose: To confirm the presence and quantify the activity of ¹⁰⁵Ag in the nanoparticle

sample.

Procedure: Use a gamma spectrometer to detect the characteristic gamma emissions from

the decay of ¹⁰⁵Ag.
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Caption: Experimental workflow for the synthesis and characterization of ¹⁰⁵Ag labeled

nanoparticles.
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Caption: Logical relationships in the synthesis of ¹⁰⁵Ag labeled silver nanoparticles.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1217868?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217868?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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